Cas no 78497-55-9 (7H-Furo[3,2-g][1]benzopyran-7-one, 9-propoxy-)

7H-Furo[3,2-g][1]benzopyran-7-one, 9-propoxy- structure
78497-55-9 structure
Product Name:7H-Furo[3,2-g][1]benzopyran-7-one, 9-propoxy-
CAS No:78497-55-9
MF:C14H12O4
MW:244.242684364319
CID:530481
PubChem ID:12772890
Update Time:2025-04-19

7H-Furo[3,2-g][1]benzopyran-7-one, 9-propoxy- Chemical and Physical Properties

Names and Identifiers

    • 7H-Furo[3,2-g][1]benzopyran-7-one, 9-propoxy-
    • 9-propoxyfuro[3,2-g]chromen-7-one
    • 9-Propoxy-7H-furo[3,2-g][1]benzopyran-7-one
    • DTXSID80509506
    • 78497-55-9
    • SCHEMBL9184365
    • Inchi: 1S/C14H12O4/c1-2-6-16-14-12-10(5-7-17-12)8-9-3-4-11(15)18-13(9)14/h3-5,7-8H,2,6H2,1H3
    • InChI Key: GOUQITYFBIOLSX-UHFFFAOYSA-N
    • SMILES: O(CCC)C1C2=C(C=CC(=O)O2)C=C2C=COC=12

Computed Properties

  • Exact Mass: 244.07355886g/mol
  • Monoisotopic Mass: 244.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 48.7Ų
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